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Abstract
The synthesis of 3,4,5-trimethylphenylacetic acid presents a classic regiochemical challenge in

aromatic substitution. Direct Friedel-Crafts alkylation or chloromethylation of 1,2,3-

trimethylbenzene (hemimellitene) predominantly yields the 2,3,4-isomer due to the reinforcing

ortho/para directing effects of the methyl groups. This application note details the

thermodynamically controlled Baddeley Isomerization Route, a robust protocol that utilizes

Friedel-Crafts conditions to rearrange the kinetically favored 2,4,6-trimethylacetophenone into

the requisite 3,4,5-isomer, followed by a Willgerodt-Kindler modification to install the acetic acid

moiety.

Part 1: Strategic Analysis & Retrosynthesis
The Regioselectivity Paradox
Standard electrophilic aromatic substitution (EAS) on 1,2,3-trimethylbenzene fails to access the

5-position (the "meta" position relative to the central methyl).
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Kinetic Control: Direct alkylation targets the 4-position (ortho to C3, para to C1), yielding

2,3,4-trimethyl derivatives.

Thermodynamic Control: To achieve the 3,4,5-trimethyl pattern (a "vicinal" or "hemimellitene"

pattern with a substituent at the central meta position), one must exploit the reversibility of

the Friedel-Crafts reaction.

The Solution: The Baddeley Shift
The most reliable route employs a two-stage Friedel-Crafts strategy:

Kinetic Acylation: Acetylation of mesitylene (1,3,5-trimethylbenzene) to form 2,4,6-

trimethylacetophenone.

Thermodynamic Isomerization: Heating with excess aluminum chloride (

) induces an intermolecular migration of the acetyl group (or intramolecular migration of
methyls) to the thermodynamically stable 3,4,5-position.

Critical Friedel-Crafts Transformation

3,4,5-Trimethylphenylacetic Acid
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3,4,5-Trimethylacetophenone
(Thermodynamic Product)

Willgerodt-Kindler
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(Kinetic Product)
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(170°C) Mesitylene

(1,3,5-Trimethylbenzene)

F-C Acylation
(AcCl/AlCl3)
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Figure 1: Retrosynthetic logic utilizing the thermodynamic equilibration of the acetyl group to

bypass kinetic directing effects.

Part 2: Detailed Experimental Protocols
Phase 1: Synthesis of 2,4,6-Trimethylacetophenone
Objective: Rapid generation of the kinetic precursor.

Reagents:
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Mesitylene (1,3,5-trimethylbenzene): 1.0 eq

Acetyl Chloride: 1.2 eq

Aluminum Chloride (

), anhydrous: 1.2 eq

Solvent: Carbon Disulfide (

) or Dichloromethane (

)

Protocol:

Setup: Equip a 3-neck flask with a reflux condenser, dropping funnel, and a drying tube (

). Purge with

.

Activation: Suspend anhydrous

in the solvent at 0°C.

Addition: Add acetyl chloride dropwise. The complex will form (slight exotherm).

Reaction: Add mesitylene dropwise over 30 minutes, maintaining temperature <10°C.

Completion: Stir at room temperature for 2 hours. Evolution of

gas will cease.

Quench: Pour mixture over crushed ice/HCl.

Workup: Extract with DCM, wash with 10% NaOH (to remove any traces of acid), then brine.

Dry over

and concentrate.
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Yield: Expect >90% yield of 2,4,6-trimethylacetophenone.

Phase 2: The Baddeley Isomerization (The Core F-C
Step)
Objective: Conversion of the 2,4,6-isomer to the 3,4,5-isomer via thermodynamic control. This

is the critical "Friedel-Crafts" manipulation.

Reagents:

2,4,6-Trimethylacetophenone (Crude from Phase 1)

Aluminum Chloride (

), anhydrous: 2.5 eq (Excess is crucial)

No Solvent (Melt phase reaction)

Protocol:

Mixing: In a thick-walled flask, mix the ketone with excess anhydrous

.

Heating: Heat the mixture to 170°C in an oil bath. The mixture will melt into a dark viscous

syrup.

Duration: Maintain 170°C for 1.5 to 2 hours.

Mechanistic Note: At this temperature, the Friedel-Crafts reaction becomes reversible. The

acetyl group detaches and re-attaches, or methyl groups migrate, eventually settling in the

3,4,5-configuration which allows the acetyl group to be flanked by hydrogens rather than

methyls (steric relief).

Quench: Cool to ~80°C and carefully pour onto ice/conc. HCl. Vigorous hydrolysis of the

aluminum complex will occur.

Extraction: Extract the resulting oil with benzene or ether.
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Purification: Distill under reduced pressure.

Boiling Point: 135–140°C at 12 mmHg.[1][2]

Yield: Expect 75–80% of 3,4,5-trimethylacetophenone (pale yellow oil).[1][2]

Phase 3: Willgerodt-Kindler Oxidation
Objective: Conversion of the acetyl group to the acetic acid side chain.

Reagents:

3,4,5-Trimethylacetophenone: 1.0 eq

Morpholine: 3.0 eq[3]

Sulfur (elemental): 2.0 eq

p-Toluenesulfonic acid (catalytic, optional)

Protocol:

Thioamide Formation: Reflux the ketone, morpholine, and sulfur for 10–12 hours. The

reaction is complete when the evolution of

slows.

Precipitation: Pour the hot reaction mixture into hot ethanol. Upon cooling, the

thiomorpholide intermediate crystallizes.[1]

Checkpoint: 3,4,5-trimethylphenylacetothiomorpholide mp: 120–122°C.[1][3]

Hydrolysis: Filter the crystals and reflux them in a mixture of Glacial Acetic Acid (50%),

(10%), and Water (40%) for 5 hours.

Isolation: Pour into water. The crude acid precipitates.[3][4]
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Purification: Dissolve in 5% NaOH (filtering off any unreacted material), then re-acidify with

dilute HCl. Recrystallize from benzene/petroleum ether.[1][2]

Part 3: Quantitative Data & Specifications
Physical Properties Table[5]

Compound Role MW ( g/mol ) MP/BP Yield (Step)

Mesitylene Starting Material 120.19 BP: 164.7°C N/A

2,4,6-

Trimethylacetoph

enone

Kinetic

Intermediate
162.23 BP: 240°C ~90%

3,4,5-

Trimethylacetoph

enone

Thermodynamic

Intermediate
162.23

BP: 135°C

(12mm)
~80%

3,4,5-

Trimethylphenyla

cetic Acid

Target Product 178.23 MP: 125-126°C
~88%

(Hydrolysis)

Reaction Mechanism: The Isomerization Event
The diagram below illustrates the steric driving force behind the AlCl3-mediated rearrangement.
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Thermodynamic Driver
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(Sterically Crowded)
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(Sterically Relieved)
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least hindered site

The acetyl group moves to position 2 (relative to original)
where it is flanked by H atoms, not Methyls.
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Figure 2: Mechanistic flow of the Baddeley Isomerization. The migration is driven by the relief

of steric strain between the bulky acetyl-AlCl3 complex and the ortho-methyl groups.

Part 4: Troubleshooting & Critical Controls
Moisture Sensitivity (Phase 1 & 2):

is highly hygroscopic. Use freshly sublimed or high-quality anhydrous reagent. Any water
present will deactivate the catalyst and produce HCl gas violently.

Temperature Control (Phase 2): The isomerization requires 170°C. Below 150°C, the

reaction is too slow; above 190°C, polymerization/tarring occurs. Use a silicone oil bath with

a digital thermometer.

Hydrolysis (Phase 3): The thiomorpholide is robust. If the acid hydrolysis is slow, adding a

small amount of acetic acid helps solubilize the intermediate.

Regiochemistry Verification:
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1H NMR (Target Acid): Look for the aromatic signal. The 3,4,5-substitution pattern yields a

singlet for the 2 aromatic protons (positions 2 and 6 are equivalent).

Contrast: The 2,3,4-isomer would show a pair of doublets (AB system).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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